Cas no 106649-91-6 (2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-ethoxy-2-methyl-,1,1-dioxide)

• Product Name: 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-ethoxy-2-methyl-,1,1-dioxide
• CAS No: 106649-91-6
• MF: C₁₀H₁₁NO₅S₂
• MW: 289.328040361404
• CID: 1178514
• Update Time: 2024-08-05

2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-ethoxy-2-methyl-,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-ethoxy-2-methyl-,1,1-dioxide
• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 4-ethoxy-2-methyl-, 1,1-dioxide

• Inchi： 1S/C10H11NO5S2/c1-3-16-8-7(10(12)13)11(2)18(14,15)6-4-5-17-9(6)8/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： NPGBHNGZWDDLQY-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2C=CSC=2C(OCC)=C(C(O)=O)N1C

Computed Properties

• Exact Mass: 289.00793

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 471.7±55.0 °C(Predicted)
• PSA: 83.91
• pka: 2.67±0.20(Predicted)